Cas no 860790-29-0 (N*1*-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-propane-1,3-diamine)

• Product Name: N*1*-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-propane-1,3-diamine
• CAS No: 860790-29-0
• MF: C₁₁H₁₅F₃N₄
• MW: 260.258812189102
• CID: 3059544
• PubChem ID: 19621236
• Update Time: 2025-04-21

N*1*-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(4-Cyclopropyl-6-trifluoromethyl-pyrimidin-2-yl)-propane-1,3-diamine
• 860790-29-0
• N1-[4-CYCLOPROPYL-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]PROPANE-1,3-DIAMINE
• N1-(4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)propane-1,3-diamine
• STK349786
• AKOS000310765
• N-(3-AMINOPROPYL)-N-[4-CYCLOPROPYL-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]AMINE
• N-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]propane-1,3-diamine
• SB58428
• CS-0330862
• N'-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]propane-1,3-diamine

• MDL： MFCD04970771
• Inchi： 1S/C11H15F3N4/c12-11(13,14)9-6-8(7-2-3-7)17-10(18-9)16-5-1-4-15/h6-7H,1-5,15H2,(H,16,17,18)
• InChI Key： JFTHCVJQFUVMET-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NC(=N1)NCCCN)(F)F

Computed Properties

• Exact Mass: 260.12488098Da
• Monoisotopic Mass: 260.12488098Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.8Ų